Cas no 16676-91-8 (Alanine,3-(methylamino)-)

• Product Name: Alanine,3-(methylamino)-
• CAS No: 16676-91-8
• MF: C₄H₁₀N₂O₂
• MW: 118.134400844574
• CID: 180101
• PubChem ID: 28558
• Update Time: 2025-04-19

Alanine,3-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Alanine,3-(methylamino)-
• 2-amino-3-(methylamino)propanoate
• alpha-amino-beta-methylaminopropionate
• 2-Amino-3(methylamino)propionic acid
• 3-(methylamino)alanine
• beta-N-Methylamino-L-alanine
• L-Bmaa
• β-N-Methylamino-L-alanine hydrochloride
• 2-amino-3-(methylamino)-propanoic acid
• SCHEMBL43840
• (+/-)-BMAA HYDROCHLORIDE (SYNTHETIC) SYN THETIC PREPARATION
• FT-0671446
• FT-0771576
• AKOS006230696
• Q2930096
• Propionic acid, 2-amino-3-(methylamino)-, DL-
• 16676-91-8
• CHEMBL1486321
• 2-amino-3-(methylamino)propanoic acid
• 3-(METHYLAMINO)-(DL)-ALANINE
• 17463-44-4
• Propionic acid, alpha-amino-beta-methylamino-, DL-
• NCGC00167766-01
• D-SS-(N-METHYLAMINO)ALANINE
• Propionic acid, alpha-amino-beta-methylamino-
• alpha-Amino-beta-methylaminopropionic acid
• BCP09610
• DL-alpha-Amino-beta-(methylamino)propionic acid
• 2-amino-3-(methylamino)propanoicacid
• DTXSID101292415
• DL-alpha-Amino-beta-methylaminopropionic acid
• Beta-Methylamino-L-alanine
• DL-Alanine, 3-(methylamino)-
• Alanine, 3-(methylamino)-
• Propionic acid, 2-amino-3-(methylamino)-, hydrochloride, D- (8CI)
• HSDB 3461
• 741643-07-2
• 3-(N-METHYLAMINO)-L-ALANINE

• Inchi： 1S/C4H10N2O2/c1-6-2-3(5)4(7)8/h3,6H,2,5H2,1H3,(H,7,8)
• InChI Key： UJVHVMNGOZXSOZ-UHFFFAOYSA-N
• SMILES： OC(C(CNC)N)=O

Computed Properties

• Exact Mass: 117.06647
• Monoisotopic Mass: 118.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 84.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 78.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids